(S)-N-[(S)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide

• IUPAC Name: (S)-N-[(S)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C30H44NO2PS/c1-30(2,3)35(32)31-29(23-19-21-24(33-4)22-20-23)27-17-11-12-18-28(27)34(25-13-7-5-8-14-25)26-15-9-6-10-16-26/h11-12,17-22,25-26,29,31H,5-10,13-16H2,1-4H3/t29-,35-/m0/s1
• InChI Key: AMJUUQQEJOWQMC-YTWZBVJHSA-N
• Canonical SMILES: CC(C)(C)S(=O)NC(C1=CC=C(C=C1)OC)C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4
• Isomeric SMILES: CC(C)(C)[S@](=O)N[C@@H](C1=CC=C(C=C1)OC)C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4
• Molecular Formula: C30H44NO2PS
• Molecular Weight: 513.7 g/mol

Description

(S)-N-[(S)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide is a complex organic compound known for its unique structural features and potential applications in various scientific fields. This compound is characterized by the presence of a phosphanylphenyl group, a methoxyphenyl group, and a sulfinamide moiety, which contribute to its distinct chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-N-[(S)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the phosphanylphenyl and methoxyphenyl intermediates, followed by their coupling with the sulfinamide moiety under controlled conditions. Common reagents used in these reactions include phosphine ligands, methoxybenzene derivatives, and sulfinamide precursors. The reaction conditions often involve the use of catalysts, such as palladium or nickel complexes, and solvents like dichloromethane or toluene, to facilitate the desired transformations.

Industrial Production Methods

In an industrial setting, the production of (S)-N-[(S)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide may involve large-scale batch or continuous flow processes. These methods are optimized to ensure high yields and purity of the final product. The use of automated reactors and advanced purification techniques, such as chromatography and crystallization, are common practices to achieve the desired quality standards.

Chemical Reactions Analysis

Types of Reactions

(S)-N-[(S)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the reaction conditions.

Reduction: Reduction reactions can convert the sulfinamide moiety to amines or other reduced forms.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents such as lithium aluminum hydride for reduction, and halogenating agents for substitution reactions. The reaction conditions typically involve controlled temperatures, inert atmospheres, and specific solvents to ensure the desired outcomes.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, amines, and various substituted derivatives, which can be further utilized in different applications.

Scientific Research Applications

(S)-N-[(S)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide has a wide range of applications in scientific research, including:

Chemistry: It is used as a ligand in coordination chemistry and catalysis, facilitating various organic transformations.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and interaction with biomolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: The compound is utilized in the synthesis of advanced materials and specialty chemicals, contributing to innovations in various industrial processes.

Mechanism of Action

The mechanism of action of (S)-N-[(S)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide involves its interaction with specific molecular targets and pathways. The phosphanylphenyl group can coordinate with metal centers, influencing catalytic activities, while the sulfinamide moiety can interact with biological targets, modulating their functions. These interactions are crucial for the compound’s effects in various applications.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (S)-N-[(S)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide include:

Phosphanylphenyl derivatives: Compounds with similar phosphanylphenyl groups but different substituents.

Methoxyphenyl derivatives: Compounds with methoxyphenyl groups and varying functional groups.

Sulfinamide derivatives: Compounds with sulfinamide moieties and different aromatic or aliphatic groups.

Uniqueness

The uniqueness of (S)-N-[(S)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide lies in its combination of functional groups, which imparts distinct chemical properties and reactivity. This makes it a valuable compound for diverse applications in research and industry.